(5Z)-2-(2-bromophenyl)-5-[3-methoxy-4-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C23H22BrN3O3S
• Molecular Weight: 500.4 g/mol
• IUPAC Name: (5Z)-2-(2-bromophenyl)-5-[(3-methoxy-4-pentoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C23H22BrN3O3S/c1-3-4-7-12-30-18-11-10-15(13-19(18)29-2)14-20-22(28)27-23(31-20)25-21(26-27)16-8-5-6-9-17(16)24/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3/b20-14-
• Standard InChI Key: RBGICMFXZLZDCW-ZHZULCJRSA-N
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2)OC
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2)OC

Introduction

The compound (5Z)-2-(2-bromophenyl)-5-[3-methoxy-4-(pentyloxy)benzylidene]thiazolo[3,2-b]triazol-6(5H)-one is a complex organic molecule belonging to the thiazolo[3,2-b]triazole class. This class of compounds has garnered significant attention in medicinal chemistry due to their potential biological activities, including anticancer and antimicrobial properties.

Biological Activity

While specific data on the biological activity of (5Z)-2-(2-bromophenyl)-5-[3-methoxy-4-(pentyloxy)benzylidene]thiazolo[3,2-b]triazol-6(5H)-one is not readily available, compounds within the thiazolo[3,2-b]triazole class have shown promising results as anticancer agents. For instance, derivatives with chlorine and fluorine substitutions have demonstrated significant antitumor activities without causing toxicity to normal cells.

Biological Activity	Compound Class	Notable Features
Anticancer	Thiazolo[3,2-b]triazoles	Chlorine and fluorine substitutions enhance activity
Antimicrobial	Thiophene-linked 1,2,4-triazoles	Haloaryl isothiocyanates used in synthesis

Structural Insights

The structural analysis of similar compounds reveals that the thiazolo[3,2-b]triazole system is planar, with significant π-electron interactions between layers in crystal structures. The arrangement of molecules in crystals often involves hydrogen bonding, contributing to the stability of the crystal lattice.

Structural Feature	Description
Planarity	Fused bicyclic system is approximately planar
π-Electron Interactions	Significant interactions between layers in crystals